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Compound of Interest

Compound Name: 2-(Butylamino)ethanol

Cat. No.: B091342

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-
(butylamino)ethanol in various solvents. The information is intended to be a valuable resource
for researchers, scientists, and professionals in drug development and other fields where this
chemical is utilized.

Introduction to 2-(Butylamino)ethanol

2-(Butylamino)ethanol, also known as N-butylethanolamine, is a versatile secondary amine
and alcohol with the chemical formula CeH1sNO. Its bifunctional nature, possessing both a
nucleophilic amino group and a hydrophilic hydroxyl group, governs its chemical reactivity and
physical properties, including its solubility. This compound is a colorless to pale yellow liquid
with an amine-like odor and sees application in various industrial processes, including as a
corrosion inhibitor, an emulsifier, and in the synthesis of pharmaceuticals and other chemicals.
[1] A key application is in the capture of carbon dioxide (CO:z), where it demonstrates a high
absorption capacity.

Solubility of 2-(Butylamino)ethanol

The solubility of a compound is a critical parameter in a wide range of applications, from
reaction kinetics and process design to formulation development in the pharmaceutical
industry. The solubility of 2-(butylamino)ethanol is influenced by the nature of the solvent,
temperature, and pH.
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Aqueous Solubility

2-(Butylamino)ethanol exhibits high solubility in water. This is primarily due to the presence of
the hydroxyl (-OH) and amino (-NH) groups, which can participate in hydrogen bonding with
water molecules.

Solvent Temperature (°C) Solubility (g/L) Reference

Water 20 ca. 1000 [2][3]

Solubility in Organic Solvents

While extensive quantitative data is not readily available in the public domain for a wide range
of organic solvents, qualitative information and data on its miscibility with some organic
compounds have been reported. 2-(Butylamino)ethanol is known to be soluble in polar
organic solvents.

Qualitative
Solvent o o Reference
Solubility/Miscibility

Ethanol Soluble [1]
Acetone Soluble [1]
2-Butoxyethanol Miscible in all proportions [4]
Amines and Ethers Highly Soluble [5][6]

Note: Quantitative solubility data for 2-(butylamino)ethanol in a broad spectrum of organic
solvents, including various alcohols, hydrocarbons, and chlorinated solvents, at different
temperatures is not widely reported in publicly accessible literature. For specific applications,
experimental determination of solubility in the solvent of interest is recommended.

Experimental Protocols for Solubility Determination

Accurate determination of solubility is crucial for the reliable design and execution of chemical
processes and formulations. The following section outlines the methodologies for determining
the solubility of 2-(butylamino)ethanol.
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Determination of Water Solubility (OECD Test Guideline
105)

The water solubility of 2-(butylamino)ethanol is typically determined using the Flask Method
as described in the OECD Test Guideline 105, which is suitable for substances with solubilities
above 1072 g/L.

Principle: A saturated solution is prepared by stirring an excess of the substance in water at a
constant temperature. The concentration of the substance in the agueous phase is then
determined by a suitable analytical method.

Apparatus:

o Constant temperature bath

o Stirring device (e.g., magnetic stirrer)
o Glass flasks with stoppers

e Analytical instrumentation for concentration measurement (e.g., Gas Chromatography,
HPLC)

« Filtration system (e.g., syringe filters)
Procedure:

e Preliminary Test: A preliminary test is conducted to estimate the approximate solubility and
the time required to reach equilibrium.

o Equilibration: An excess amount of 2-(butylamino)ethanol is added to a known volume of
water in a flask. The flask is then tightly stoppered and placed in a constant temperature
bath, typically at 20 £ 0.5 °C. The mixture is agitated for a sufficient period to reach
equilibrium (e.g., 24 hours).

e Phase Separation: After equilibration, the mixture is allowed to stand at the test temperature
to allow for phase separation.
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o Sampling and Analysis: A sample of the aqueous phase is withdrawn, taking care not to
include any undissolved substance. The sample is typically filtered through a membrane filter
that does not adsorb the test substance. The concentration of 2-(butylamino)ethanol in the
clear filtrate is then determined using a validated analytical method.

e Replication: The experiment is performed at least in duplicate.

Determination of Solubility in Organic Solvents

A general experimental protocol for determining the solubility of a liquid like 2-
(butylamino)ethanol in an organic solvent involves the isothermal shake-flask method.

Principle: A series of mixtures with varying compositions of the solute and solvent are prepared
and equilibrated at a constant temperature. The point at which a single homogeneous phase is
formed is determined visually or analytically.

Apparatus:

Constant temperature bath or incubator with shaking capabilities

Calibrated glassware (pipettes, burettes, volumetric flasks)

Sealed vials or test tubes

Analytical balance

Vortex mixer

Procedure:

e Preparation of Standards: Prepare a series of standard solutions of 2-(butylamino)ethanol
in the chosen organic solvent with known concentrations.

o Sample Preparation: In a series of sealed vials, add a known amount of the organic solvent.
To each vial, add incrementally increasing amounts of 2-(butylamino)ethanol.

o Equilibration: The vials are sealed and placed in a constant temperature shaker bath. They
are agitated for a predetermined period to ensure equilibrium is reached.
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» Observation: After equilibration, the vials are visually inspected for the presence of a single
phase (soluble/miscible) or two distinct phases (insoluble/immiscible). For more precise
measurements, the composition of each phase can be determined analytically (e.g., by GC

or HPLC) after separation.

o Data Analysis: The solubility is reported as the maximum concentration of 2-
(butylamino)ethanol that forms a homogeneous solution with the solvent at the specified
temperature.

Visualizing Experimental Workflows

The following diagrams illustrate the logical flow of the experimental protocols described above.
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Caption: Workflow for determining the water solubility of 2-(Butylamino)ethanol.
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Caption: Workflow for determining the solubility of 2-(Butylamino)ethanol in organic solvents.

Conclusion
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2-(Butylamino)ethanol is a highly water-soluble compound, a property attributed to its ability
to form hydrogen bonds. It is also soluble in various polar organic solvents. For drug
development and other research applications, the quantitative determination of its solubility in
specific solvent systems is essential and can be achieved through established experimental
protocols such as the isothermal shake-flask method. The data and methodologies presented
in this guide serve as a foundational resource for professionals working with this versatile
chemical. Further research to quantify its solubility in a broader range of solvents would be
beneficial to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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